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Compound of Interest

Compound Name: Fmoc-Lys(Mca)-OH

Cat. No.: B613382 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like Fmoc-Lys(Mca)-OH are paramount for ensuring laboratory

safety and environmental compliance. This guide provides immediate, essential safety

protocols, operational plans, and disposal procedures for N-α-Fmoc-N-ε-(7-methoxycoumarin-

4-acetyl)-L-lysine (Fmoc-Lys(Mca)-OH).

Disclaimer: This document provides guidance based on available safety information for Fmoc-

protected amino acids and fluorescent compounds. It is imperative to consult the official Safety

Data Sheet (SDS) provided by the manufacturer for Fmoc-Lys(Mca)-OH before handling the

material.[1]

Immediate Safety and Handling Precautions
While specific hazard classifications for Fmoc-Lys(Mca)-OH are not detailed here, it is prudent

to treat it as a potentially hazardous chemical. Similar compounds may cause skin, eye, and

respiratory irritation.[2] Therefore, the following personal protective equipment (PPE) and

handling procedures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

ensure the highest level of safety. At a minimum, the following PPE is required when handling

Fmoc-Lys(Mca)-OH:
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

or ANSI Z87.1 standards.[3][4]

Protects eyes from dust

particles and potential

splashes of solutions

containing the compound.[5]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[2]

Provides a barrier against skin

contact. For prolonged contact,

consider double-gloving.[5]

Body Protection Standard laboratory coat.[2][3]
Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

A NIOSH-approved N95

respirator or equivalent may be

necessary if handling large

quantities or if dust generation

is likely.[3][5]

Prevents inhalation of the

powdered compound,

especially during weighing and

transfer.[5]

Engineering Controls
Ventilation: Always handle Fmoc-Lys(Mca)-OH in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[5]

Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are

readily accessible in the immediate work area.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Fmoc-Lys(Mca)-OH.
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Property Value

Chemical Formula C₃₃H₃₂N₂O₈

Molecular Weight 584.62 g/mol [6]

Appearance White to slight yellow to beige powder[7]

Storage Temperature -20°C

Water Hazard Class (WGK) 3 (severe hazard to water)[6]

Operational Plan: Step-by-Step Handling
Procedures
The following protocol outlines the safe handling of Fmoc-Lys(Mca)-OH from receipt to

preparation for use in an experimental workflow, such as solid-phase peptide synthesis.

Receiving and Storage
Upon receipt, verify that the container is intact and properly labeled.

Store the container in a designated, cool, dry, and well-ventilated area at the recommended

temperature of -20°C.

Keep the container tightly sealed and protected from light.

Weighing and Preparation of Solutions
Preparation: Before handling, ensure all required PPE is correctly worn. Prepare a clean,

designated workspace within a chemical fume hood. Have spill cleanup materials readily

available.

Weighing:

To minimize dust inhalation, perform all weighing operations within the chemical fume

hood or a ventilated balance enclosure.
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Use a spatula to carefully transfer the desired amount of the compound from the storage

container to a tared weigh boat or reaction vessel.

Avoid creating dust. If dust is generated, allow it to settle within the enclosure before

proceeding.

Close the primary container tightly immediately after use.

Dissolving:

Add the desired solvent to the vessel containing the weighed Fmoc-Lys(Mca)-OH.

If necessary, gently agitate or sonicate the mixture to ensure complete dissolution.

Be aware of the hazards associated with the chosen solvent and adjust PPE accordingly.

Spill Management
Small Spills:

If it is safe to do so, contain the spill using absorbent materials (e.g., absorbent pads,

sand).

Wear appropriate PPE and work in a well-ventilated area (preferably a chemical fume

hood).

Collect the contaminated absorbent material and place it in a designated hazardous waste

container.

Clean the spill area with an appropriate solvent and decontaminate the surface.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.
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Disposal Plan
The disposal of Fmoc-Lys(Mca)-OH and any associated waste must be conducted in a

manner that prevents environmental contamination and complies with all applicable local, state,

and federal regulations.

Waste Segregation
Solid Waste: Place all solid waste contaminated with Fmoc-Lys(Mca)-OH (e.g., weighing

paper, gloves, pipette tips) into a designated, leak-proof hazardous waste container.[3] The

container must be clearly labeled as "Hazardous Waste" with the full chemical name.[3]

Liquid Waste: Solutions containing Fmoc-Lys(Mca)-OH, as well as waste from peptide

synthesis (e.g., piperidine/DMF from Fmoc deprotection), should be collected in a separate,

sealed, and properly labeled hazardous waste container.[2][8] Do not mix with other waste

streams unless compatibility has been confirmed.[2]

Contaminated Labware: Decontaminate any reusable labware that has come into contact

with the chemical. Disposable labware should be treated as solid waste.

Final Disposal
Storage: Store all hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

Collection: Contact your institution's EHS department or a licensed hazardous waste

disposal contractor to arrange for the collection and proper disposal of the waste.[2] Provide

them with a complete and accurate description of the waste.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for Fmoc-Lys(Mca)-OH

Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Prepare Workspace in Fume Hood

Weigh Fmoc-Lys(Mca)-OH Powder

Proceed to Handling

Dissolve in Appropriate Solvent

Use in Experimental Protocol

Collect Solid Waste
(Gloves, Weigh Paper)

Generate Solid Waste

Collect Liquid Waste
(Unused Solution, Reaction Waste)

Generate Liquid Waste

Label Waste Containers
('Hazardous Waste')

Store in Designated Area

Arrange for Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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